Cas no 1431637-27-2 (3-(5E)-4-oxo-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid)

• Product Name: 3-(5E)-4-oxo-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid
• CAS No: 1431637-27-2
• MF: C₁₆H₁₇NO₃S₂
• MW: 335.441081762314
• CID: 6232549
• PubChem ID: 1563420
• Update Time: 2025-07-13

3-(5E)-4-oxo-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5E)-4-oxo-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid
• (E)-3-(5-(4-isopropylbenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid
• Z44356614
• F1103-0017
• 6105-93-7
• 3-[(5E)-4-oxo-5-{[4-(propan-2-yl)phenyl]methylidene}-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• 3-[(5E)-4-oxo-5-[(4-propan-2-ylphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• 302949-51-5
• AKOS000273847
• 1431637-27-2

• Inchi： 1S/C16H17NO3S2/c1-10(2)12-5-3-11(4-6-12)9-13-15(20)17(16(21)22-13)8-7-14(18)19/h3-6,9-10H,7-8H2,1-2H3,(H,18,19)/b13-9+
• InChI Key： VMWUFJNJWBGKCB-UKTHLTGXSA-N
• SMILES： S1C(N(C(/C/1=C\C1C=CC(=CC=1)C(C)C)=O)CCC(=O)O)=S

Computed Properties

• Exact Mass: 335.06498575g/mol
• Monoisotopic Mass: 335.06498575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 3-(5E)-4-oxo-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid

Introduction to 3-(5E)-4-oxo-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid (CAS No. 1431637-27-2)

3-(5E)-4-oxo-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid, identified by its CAS number 1431637-27-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazolidine family, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a β-keto ester moiety and an enamine system, makes it a versatile scaffold for drug discovery and development.

The molecular architecture of 3-(5E)-4-oxo-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid incorporates several key pharmacophoric elements that contribute to its potential therapeutic applications. The β-keto ester group is particularly noteworthy, as it is frequently found in molecules with anti-inflammatory and analgesic properties. Additionally, the enamine functionality suggests the possibility of interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with various biological targets. Studies indicate that the enamine and sulfone groups may facilitate hydrogen bonding and hydrophobic interactions, enhancing its affinity for specific protein targets. This has opened up avenues for designing derivatives with improved pharmacokinetic profiles and reduced side effects.

The synthesis of 3-(5E)-4-oxo-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid presents both challenges and opportunities. The multi-step synthesis involves the condensation of thiazolidine derivatives with β-keto esters, followed by functionalization with aromatic aldehydes. The use of chiral auxiliaries or asymmetric catalysis could be employed to enhance enantioselectivity, which is crucial for developing enantiomerically pure drugs with optimal efficacy.

In the context of current pharmaceutical research, this compound represents a promising lead for further investigation. Its structural features align well with emerging trends in drug design, particularly those focused on modulating inflammation and oxidative stress. Preclinical studies have suggested that derivatives of this scaffold may exhibit potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes.

The thiazolidine ring itself is a well-documented pharmacophore in medicinal chemistry, with numerous examples demonstrating its utility in treating neurological disorders, cardiovascular diseases, and infectious diseases. The incorporation of additional functional groups into this core structure has led to the development of novel therapeutics with enhanced biological activity. For instance, modifications at the 5-position of the thiazolidine ring can significantly alter the pharmacological properties of the molecule.

One particularly intriguing aspect of 3-(5E)-4-oxo-5-{4-(propan-2-yl)phenylmethylidene}-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid is its potential to act as a prodrug. Prodrugs are designed to improve drug delivery by converting into active forms within the body. The presence of a β-keto ester group suggests that this compound could be converted into an active metabolite through enzymatic hydrolysis, potentially increasing bioavailability and reducing toxicity.

From a synthetic chemistry perspective, the preparation of this compound offers an excellent opportunity to explore novel reaction pathways and methodologies. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling or copper-mediated coupling reactions, could be employed to construct the complex aromatic ring system efficiently. Additionally, green chemistry principles could be applied to minimize waste and improve sustainability in the synthesis process.

The pharmacological profile of 3-(5E)-4-oxo-5-{4-(propan-2-y l)phenylmethylidene}-2-sulfanylidene -1 , 3 -thiazolidin -3 -y lpropanoic acid is further enhanced by its solubility characteristics. The presence of polar functional groups increases water solubility, which is essential for oral bioavailability and intravenous administration. Computational studies have shown that modifications at the 4-position of the aromatic ring can fine-tune solubility while maintaining biological activity.

In conclusion, 3 -( 5 E ) - 4 -ox o - 5 -{ 4 -( pro pan - 2 - yl ) phen ylmethylidene } - 2 -sulf any lidene -1 , 3 -thia zoli din - 3 - ylpropa noic ac id ( CAS No . 1431637 -27 - 2) represents a structurally intriguing compound with significant potential in pharmaceutical research . Its complex architecture , combined with multiple functional groups , makes it a valuable scaffold for developing novel therapeutics . Ongoing studies are expected to uncover new applications and optimize synthetic routes for this promising molecule . As research in medicinal chemistry continues to evolve , compounds like this will play a crucial role in addressing unmet medical needs .